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These application notes provide a comprehensive guide to designing and conducting field trials
to evaluate the efficacy of the herbicide tiafenacil. The protocols outlined below are intended to
ensure robust and reliable data collection for the assessment of this non-selective, post-
emergence herbicide.

Introduction to Tiafenacil

Tiafenacil is a potent, fast-acting herbicide belonging to the pyrimidinedione chemical class.[1]
Its mode of action is the inhibition of the protoporphyrinogen oxidase (PPO) enzyme, which is
classified as a Group 14 (WSSA) or Group E (HRAC) herbicide.[2][3] This inhibition leads to
the accumulation of protoporphyrin IX, which, in the presence of light, causes rapid lipid
peroxidation and disruption of cell membranes in susceptible plants.[1][4] Consequently,
treated weeds exhibit symptoms of chlorosis and necrosis within hours of application, leading
to death within a few days.

Tiafenacil is a non-selective contact herbicide with excellent burndown activity on a wide range
of emerged broadleaf and grass weeds, particularly when applied to young, actively growing
plants (generally less than 5 inches tall). It has no pre-emergence activity due to its rapid
degradation in the soil. For optimal performance, tiafenacil must be applied with an adjuvant
such as a methylated seed oil/crop oil concentrate (MSO/COC) or a nonionic surfactant (NIS).
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Experimental Designh and Setup

A well-designed field trial is crucial for obtaining meaningful data on herbicide efficacy. The
following protocol outlines the key steps for setting up a field trial to test tiafenacil.

Site Selection and Preparation

 Site History: Select a field with a known and uniform infestation of the target weed species.
Avoid areas with significant variations in soil type, drainage, or topography.

e Plot Establishment: The experimental design should be a Randomized Complete Block
Design (RCBD) to account for field variability. Each treatment should be replicated at least
four times.

e Plot Size: Individual plots should be large enough to allow for accurate application and
assessment while minimizing edge effects. A typical plot size is 3 meters wide by 10 meters
long.

o Buffer Zones: Establish buffer zones or border rows between plots to prevent spray drift and
other interferences between treatments.

Treatment Plan

The treatment plan should include a range of tiafenacil application rates to determine the
optimal dosage for effective weed control.

o Untreated Control: An untreated control plot must be included in each replication to serve as
a baseline for comparison.

» Tiafenacil Rates: Include a range of application rates, such as 0.5, 1.0, and 1.5 oz/A of a
70WG formulation (equivalent to approximately 0.022 to 0.067 Ibs ai/acre). It is also
recommended to test rates at half and double the intended label rate to evaluate both
efficacy and potential crop phytotoxicity.

o Standard Treatment: Include a currently registered and commonly used herbicide with a
similar spectrum of control as a standard for comparison.
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o Adjuvants: Ensure that all tiafenacil treatments are applied with an appropriate adjuvant
(e.g., MSO at 1% v/v) and ammonium sulfate (AMS), as recommended.

Experimental Protocols
Herbicide Application

e Equipment: Use a calibrated backpack sprayer or a research plot sprayer equipped with flat-
fan nozzles to ensure uniform application.

» Application Timing: Apply tiafenacil post-emergence when target weeds are in the 2-4 leaf
stage and are actively growing. Note the growth stage of both the crop (if applicable) and the
weeds at the time of application.

e Spray Volume: A minimum spray volume of 140 liters per hectare is recommended to ensure
thorough coverage of the target weeds.

o Environmental Conditions: Record environmental conditions at the time of application,
including temperature, relative humidity, wind speed, and cloud cover, as these can influence
herbicide activity.

Data Collection

Consistent and timely data collection is essential for evaluating herbicide performance.
o Weed Efficacy Assessment:

o Visual Ratings: Conduct visual assessments of weed control at 7, 14, and 28 days after
treatment (DAT). Ratings should be made on a scale of 0% (no control) to 100% (complete
weed death) relative to the untreated control plots.

o Weed Density: Count the number of individual weed species within a designated quadrat
(e.g., 1m?) in the center of each plot before application and at specified intervals after
treatment.

o Weed Biomass: At the final assessment, harvest the above-ground weed biomass from
the quadrat, dry it in an oven at 70°C for 72 hours, and record the dry weight.
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e Crop Injury Assessment (if applicable):

o Visually assess crop injury (phytotoxicity) at 7 and 14 DAT on a scale of 0% (no injury) to
100% (crop death).

o Crop Yield (if applicable):

o At crop maturity, harvest the yield from the center rows of each plot to avoid edge effects.
Adjust the yield to a standard moisture content.

Statistical Analysis

All collected data should be subjected to statistical analysis to determine the significance of
treatment effects.

e Analysis of Variance (ANOVA): Use ANOVA to analyze the data for weed control, weed
biomass, crop injury, and yield.

o Mean Separation: If the ANOVA indicates significant treatment effects, use a mean
separation test, such as Fisher's Protected LSD or Tukey's HSD, to compare treatment
means.

o Dose-Response Analysis: If multiple rates of tiafenacil are tested, a dose-response analysis
can be performed to determine the rate required for a certain level of weed control (e.g.,
ED50 or ED90).

Data Presentation

Summarize all quantitative data in clearly structured tables for easy comparison.

Table 1: Visual Weed Control Efficacy of Tiafenacil at Different Assessment Timings
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Treatment Rate (oz/A) Adjuvant 7 DAT (%) 14 DAT (%) 28 DAT (%)
Untreated
- - 0 0 0
Control
Tiafenacil
0.5 MSO + AMS
70WG
Tiafenacil
1.0 MSO + AMS
70WG
Tiafenacil
1.5 MSO + AMS
70WG
Standard
o Label Rate MSO + AMS
Herbicide

Table 2: Effect of Tiafenacil on Weed Density and Biomass at 28 DAT

. Weed Dry
. Weed Density .
Treatment Rate (oz/A) Adjuvant Biomass
(plants/m?)
(9/m?)

Untreated
Control
Tiafenacil 70WG 0.5 MSO + AMS
Tiafenacil 70WG 1.0 MSO + AMS
Tiafenacil 70WG 15 MSO + AMS
Standard

o Label Rate MSO + AMS
Herbicide

Table 3: Crop Injury and Yield Response to Tiafenacil Applications
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Crop Injury  Crop Injury  Crop Yield

Treatment Rate (oz/A) Adjuvant
7 DAT (%) 14 DAT (%) (bulA)
Untreated
- - 0 0
Control
Tiafenacil
0.5 MSO + AMS
70WG
Tiafenacil
1.0 MSO + AMS
70WG
Tiafenacil
1.5 MSO + AMS
70WG
Standard
o Label Rate MSO + AMS
Herbicide
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Caption: Tiafenacil's mode of action: PPO inhibition leading to weed death.

Experimental Workflow for Tiafenacil Field Trials
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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